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Compound of Interest

Compound Name: 1-(3-Aminophenyl)ethane-1,2-diol

Cat. No.: B3213720

An Examination of a Versatile Small Molecule Scaffold

Abstract

1-(3-Aminophenyl)ethane-1,2-diol is a chemical compound with potential applications in
research and as a building block in organic synthesis. This guide provides a summary of its
known properties. However, a comprehensive review of scientific literature and patent
databases reveals a notable absence of detailed information regarding its specific discovery,
historical development, and biological activity. While commercially available, its use in
documented research applications appears to be limited. This document compiles the available
chemical data and outlines a plausible synthetic approach based on established chemical
principles, acknowledging the lack of specific experimental protocols in the public domain.

Introduction

1-(3-Aminophenyl)ethane-1,2-diol is classified as a versatile small molecule scaffold,
suggesting its potential utility in the synthesis of more complex molecules.[1] Its structure,
featuring an aminophenyl group and a vicinal diol, presents multiple functional groups that can
be targeted for chemical modification. Despite its availability from various chemical suppliers,
detailed scientific reports on its synthesis, characterization, and application are scarce.

Chemical and Physical Properties
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A summary of the fundamental properties of 1-(3-Aminophenyl)ethane-1,2-diol is presented
in Table 1. This data is primarily sourced from chemical supplier databases.

Table 1: Physicochemical Properties of 1-(3-Aminophenyl)ethane-1,2-diol

Property Value Source(s)
Molecular Formula CsH11NO:2 [1]
Molecular Weight 153.18 g/mol [1]
CAS Number 112534-31-3 [1]

Not specified in available
Appearance

literature
] ] Not specified in available
Melting Point ]
literature
N ) Not specified in available
Boiling Point )
literature
o Not specified in available
Solubility

literature

Putative Synthetic Pathway

While no specific, detailed experimental protocol for the synthesis of 1-(3-
Aminophenyl)ethane-1,2-diol has been found in the reviewed literature, a logical synthetic
route can be proposed. This pathway involves the reduction of a corresponding nitro-
substituted precursor. This common strategy in organic chemistry is often employed for the
synthesis of aromatic amines.

A potential logical workflow for the synthesis is illustrated in the following diagram.
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Caption: Proposed synthetic workflow for 1-(3-Aminophenyl)ethane-1,2-diol.

Step 1: Dihydroxylation of 1-(3-Nitrophenyl)ethanone

The synthesis would likely commence with the dihydroxylation of a suitable precursor such as
1-(3-nitrophenyl)ethanone. This transformation can be achieved using various oxidizing agents,
such as osmium tetroxide or potassium permanganate under controlled conditions, to introduce
the two hydroxyl groups to the ethanone side chain.

Step 2: Reduction of the Nitro Group

The subsequent and final step would involve the selective reduction of the nitro group on the
phenyl ring to an amino group. This is a standard transformation in organic synthesis and can
be accomplished using a variety of reducing agents, such as catalytic hydrogenation (e.g., Hz
with a palladium, platinum, or nickel catalyst) or chemical reducing agents like tin(ll) chloride in
acidic medium or sodium dithionite.

Discovery and History

Exhaustive searches of scientific databases and historical chemical literature did not yield any
specific information regarding the initial discovery or the historical development of 1-(3-
Aminophenyl)ethane-1,2-diol. The compound is listed in the catalogs of several chemical
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suppliers, indicating its synthesis for research and development purposes, but its origins are
not documented in readily accessible sources.

Biological Activity and Signaling Pathways

There is currently no publicly available information on the biological activity of 1-(3-
Aminophenyl)ethane-1,2-diol. No studies have been identified that investigate its
pharmacological properties, potential therapeutic applications, or any interactions with
biological signaling pathways.

Conclusion

1-(3-Aminophenyl)ethane-1,2-diol remains a chemical entity with limited documented
scientific exploration. While its structure suggests potential as a scaffold in medicinal chemistry
and materials science, the absence of published research on its synthesis, properties, and
biological effects restricts its current utility to that of a commercially available building block.
Further investigation is required to elucidate its chemical reactivity and potential applications.
Researchers and drug development professionals interested in this molecule would need to
undertake foundational research to establish its synthetic protocols and characterize its
biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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